Cas no 1261813-90-4 (2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1261813-90-4
• MF: C₁₂H₆Cl₃NO₃
• MW: 318.539940357208
• CID: 4921064
• Update Time: 2025-05-20

2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO3/c13-8-3-10(15)9(14)1-5(8)7-4-16-11(17)2-6(7)12(18)19/h1-4H,(H,16,17)(H,18,19)
• InChI Key： KVRFSCCGEGTALH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CNC(C=C1C(=O)O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 475
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid

Introduction to 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1261813-90-4) and Its Emerging Applications in Chemical Biology

2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid, identified by its CAS number 1261813-90-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of heterocyclic carboxylic acids, featuring a hydroxyl group and a trichlorophenyl substituent, which contribute to its distinct chemical reactivity and interaction with biological targets. The isonicotinic acid core structure suggests possible applications in the development of pharmaceuticals and agrochemicals, where such scaffolds are frequently explored for their bioactivity.

The structure-activity relationship (SAR) of 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid has been a focal point for researchers aiming to elucidate its mechanisms of action. The presence of the hydroxyl group at the 2-position and the trichlorophenyl moiety at the 5-position creates a molecule with both polar and hydrophobic characteristics, enabling it to interact with various biological receptors. Recent studies have highlighted its potential as a modulator of enzyme activity, particularly in pathways involving oxidative stress and inflammation. The trichlorophenyl group, known for its electron-withdrawing properties, may enhance binding affinity to target proteins by stabilizing negative charges or by participating in hydrogen bonding interactions.

In the realm of drug discovery, 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid has been investigated for its potential role in addressing chronic inflammatory diseases. The compound’s ability to interact with transcription factors and signaling pathways associated with inflammation has been demonstrated in preclinical models. For instance, research indicates that it may inhibit the activation of nuclear factor kappa B (NF-κB), a key regulator of pro-inflammatory cytokine production. This mechanism aligns with the growing interest in small-molecule inhibitors that target NF-κB for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the SAR studies on 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid have revealed derivatives with enhanced bioavailability and selectivity. By modifying the substitution pattern on the trichlorophenyl ring or introducing additional functional groups, researchers have generated analogs that exhibit improved pharmacokinetic profiles while maintaining or even increasing target specificity. These findings underscore the importance of structural optimization in developing lead compounds for therapeutic use. The compound’s versatility as a scaffold allows for further derivatization to explore new biological functions and therapeutic applications.

The synthesis of 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted ketones or aldehydes with malonic acid derivatives, followed by functional group transformations such as chlorination and hydroxylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity. The availability of high-quality starting materials and catalysts has also contributed to optimizing synthetic pathways for industrial applications.

From a computational chemistry perspective, 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid has been subjected to molecular docking simulations to predict its binding interactions with biological targets. These simulations have provided insights into how the compound’s structure complements binding pockets in enzymes and receptors at an atomic level. For example, studies using molecular dynamics (MD) simulations have shown that the hydroxyl group at position 2 forms critical hydrogen bonds with polar residues in target proteins, while the trichlorophenyl ring engages in hydrophobic interactions. Such detailed mechanistic understanding is invaluable for rational drug design and for predicting potential side effects.

The pharmacological evaluation of 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid has revealed promising results in models of neurodegenerative diseases. Preliminary data suggest that it may protect against oxidative damage by modulating antioxidant enzyme systems such as superoxide dismutase (SOD) and catalase. The compound’s ability to cross the blood-brain barrier has also been explored in animal models, indicating potential therapeutic utility for conditions like Alzheimer’s disease or Parkinson’s disease where neuroinflammation plays a significant role. These findings highlight its broader applicability beyond traditional inflammatory disorders.

In conclusion, 2-Hydroxy-5-(2,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1261813-90-4) represents a structurally intriguing compound with diverse biological potential. Its unique combination of functional groups makes it an attractive scaffold for further chemical modification and biological investigation. As research continues to uncover new mechanisms of action and therapeutic applications, this compound is poised to play an important role in addressing some of today’s most challenging medical conditions.